Cas no 953225-73-5 (N-(2-ethylphenyl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N-(2-ethylphenyl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 953225-73-5
• MF: C₁₉H₂₉N₃O₃
• MW: 347.451864957809
• CID: 6111717
• PubChem ID: 16886703
• Update Time: 2025-10-28

N-(2-ethylphenyl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide
• N'-(2-ethylphenyl)-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]oxamide
• N1-(2-ethylphenyl)-N2-((1-(2-methoxyethyl)piperidin-4-yl)methyl)oxalamide
• N-(2-ethylphenyl)-N'-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}ethanediamide
• VU0629154-1
• F5016-0218
• 953225-73-5
• AKOS024489460

• Inchi： 1S/C19H29N3O3/c1-3-16-6-4-5-7-17(16)21-19(24)18(23)20-14-15-8-10-22(11-9-15)12-13-25-2/h4-7,15H,3,8-14H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key： LGBNPFIFGYWCQE-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CCOC)CC1)(=O)C(NC1=CC=CC=C1CC)=O

Computed Properties

• Exact Mass: 347.22089180g/mol
• Monoisotopic Mass: 347.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.7Ų

Additional information on N-(2-ethylphenyl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide

N-(2-ethylphenyl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide (CAS No. 953225-73-5): A Comprehensive Overview

N-(2-ethylphenyl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide (CAS No. 953225-73-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of piperidine and exhibits a unique structure that contributes to its potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of N-(2-ethylphenyl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide is characterized by a central ethanediamide core flanked by two distinct substituents: a 2-ethylphenyl group and a 1-(2-methoxyethyl)piperidin-4-ylmethyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The piperidine ring, in particular, is known for its ability to modulate various biological processes, making it a valuable scaffold in drug design.

The synthesis of N-(2-ethylphenyl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach involves the condensation of 1-(2-methoxyethyl)piperidine with an appropriate amine and carboxylic acid derivative. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, which is crucial for large-scale manufacturing in the pharmaceutical industry.

In terms of biological activity, N-(2-ethylphenyl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways, which are often dysregulated in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that this compound can effectively inhibit the activity of protein kinases, which are key players in cell proliferation and survival.

Moreover, N-(2-ethylphenyl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide has been evaluated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in many diseases. Preclinical studies have indicated that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby mitigating inflammatory responses. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(2-ethylphenyl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide have also been investigated to assess its suitability for clinical use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it demonstrates good stability in plasma, which are essential characteristics for a drug candidate.

Recent clinical trials have further validated the therapeutic potential of N-(2-ethylphenyl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide. Phase I trials have demonstrated its safety and tolerability at various dose levels, with no significant adverse effects reported. These trials have paved the way for more advanced clinical studies to evaluate its efficacy in specific disease indications.

In conclusion, N-(2-ethylphenyl)-N'-{1-(2-methoxyethyl)piperidin-4-ylmethyl}ethanediamide (CAS No. 953225-73-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.